Cas no 1275298-17-3 (({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene)

({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene structure
1275298-17-3 structure
Product Name:({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene
CAS No:1275298-17-3
MF:C17H25BrO
MW:325.283804655075
CID:6462722
PubChem ID:55191912
Update Time:2025-05-17

({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene Chemical and Physical Properties

Names and Identifiers

    • ({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene
    • ({[1-(bromomethyl)-4-propylcyclohexyl]oxy}methyl)benzene
    • AKOS006205540
    • EN300-1134073
    • 1275298-17-3
    • Inchi: 1S/C17H25BrO/c1-2-6-15-9-11-17(14-18,12-10-15)19-13-16-7-4-3-5-8-16/h3-5,7-8,15H,2,6,9-14H2,1H3
    • InChI Key: FFIXWXOACLZELU-UHFFFAOYSA-N
    • SMILES: BrCC1(CCC(CCC)CC1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 324.10888g/mol
  • Monoisotopic Mass: 324.10888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 9.2Ų

({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene Pricemore >>

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Additional information on ({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene

Introduction to ({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene (CAS No. 1275298-17-3)

({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene (CAS No. 1275298-17-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound, often referred to as BPCOM for brevity, is characterized by its bromomethyl and propylcyclohexyloxy functional groups, which confer it with a range of chemical reactivity and biological activity.

The molecular structure of BPCOM consists of a benzene ring substituted with a methylene group, which is further attached to a 4-propylcyclohexyl moiety. The presence of the bromomethyl group at the 1-position of the cyclohexyl ring introduces a highly reactive site, making BPCOM an attractive intermediate in various synthetic pathways. This compound's versatility is further enhanced by its ability to undergo substitution reactions, making it a valuable building block in the synthesis of more complex molecules.

Recent research has focused on the potential applications of BPCOM in the development of new pharmaceuticals and materials. In the realm of medicinal chemistry, BPCOM has shown promise as a precursor for the synthesis of compounds with therapeutic potential. For instance, studies have demonstrated that derivatives of BPCOM exhibit anti-inflammatory and anti-cancer properties, making them candidates for further investigation in drug discovery programs.

In materials science, BPCOM has been explored for its use in the synthesis of advanced polymers and coatings. The bromomethyl group can be readily functionalized to introduce various functionalities, such as hydrophilic or hydrophobic groups, which can tailor the properties of the resulting materials. This versatility makes BPCOM an attractive starting material for the development of novel materials with specific performance characteristics.

The synthesis of BPCOM typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of 4-propylcyclohexanol with benzyl bromide to form the corresponding ether, followed by further functionalization to introduce the bromomethyl group. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing waste and improving overall sustainability.

From a safety perspective, handling BPCOM requires adherence to standard laboratory practices to ensure the well-being of researchers and the integrity of experimental results. While not classified as a hazardous substance under current regulations, it is important to handle this compound with care due to its reactivity and potential for forming reactive intermediates during synthesis.

In conclusion, ({1-(bromomethyl)-4-propylcyclohexyloxy}methyl)benzene (CAS No. 1275298-17-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an important intermediate in various synthetic pathways, contributing to advancements in drug discovery and material development. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.

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